Cas no 1092349-03-5 (1092349-03-5)

• Product Name: 1092349-03-5
• CAS No: 1092349-03-5
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 5596730
• PubChem ID: 55275615
• Update Time: 2025-07-13

1092349-03-5 Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-8-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
• 4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-8-methoxy-
• 1092349-03-5
• AKOS006325778
• 6-FLUORO-8-METHOXYCHROMAN-4-ONE
• Y12399

• Inchi： 1S/C10H9FO3/c1-13-9-5-6(11)4-7-8(12)2-3-14-10(7)9/h4-5H,2-3H2,1H3
• InChI Key： KSEPWDHONGHJIY-UHFFFAOYSA-N
• SMILES： C1OC2=C(OC)C=C(F)C=C2C(=O)C1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 314.5±42.0 °C(Predicted)

Additional information on 1092349-03-5

Comprehensive Overview of CAS No 1092349-03-5: Properties, Applications, and Industry Relevance

The compound identified by CAS No 1092349-03-5, also referred to simply as 1092349-03-5, has garnered significant attention in specialized chemical research and industrial applications. This unique identifier is critical for researchers, manufacturers, and regulatory bodies to ensure precise communication about this substance. The CAS registry number system, managed by the Chemical Abstracts Service, provides a standardized way to catalog chemicals, making 1092349-03-5 a globally recognized reference.

In recent years, the demand for specialty chemicals like 1092349-03-5 has surged, driven by advancements in pharmaceuticals, materials science, and agrochemicals. Users frequently search for terms such as "CAS 1092349-03-5 supplier", "1092349-03-5 technical data sheet", and "applications of 1092349-03-5", reflecting its commercial and scientific relevance. This compound's molecular structure and functional groups enable its use in high-value synthesis processes, though specific applications often remain proprietary due to competitive industry dynamics.

From an analytical perspective, CAS No 1092349-03-5 is characterized by its stability under standard conditions, solubility profile, and compatibility with common organic solvents. These properties make it a versatile intermediate in multi-step synthetic routes. Researchers emphasize its role in optimizing reaction yields and reducing byproducts, aligning with the broader industry shift toward green chemistry principles. Environmental, social, and governance (ESG) considerations have further elevated interest in such compounds that support sustainable manufacturing.

The synthesis of 1092349-03-5 typically involves controlled catalytic processes, with yield optimization being a key focus area. Patent literature reveals innovative methodologies to produce this compound at scale while minimizing energy consumption—a response to growing carbon footprint awareness in chemical production. Quality control protocols for CAS 1092349-03-5 adhere to stringent international standards, including HPLC purity verification and spectroscopic characterization (NMR, MS).

Market intelligence indicates that 1092349-03-5 serves niche applications in electronic materials and performance additives, where its molecular architecture imparts desirable thermal or electrical properties. This aligns with search trends for "high-purity 1092349-03-5" and "CAS 1092349-03-5 for advanced materials". The compound's compatibility with polymer matrices has also been explored for creating composites with enhanced mechanical strength—a topic of interest in materials science forums.

Regulatory compliance for CAS No 1092349-03-5 varies by jurisdiction, with most regions requiring Safety Data Sheets (SDS) that detail handling precautions. While not classified as hazardous under major regulatory frameworks, proper storage conditions (typically inert atmosphere and low humidity) are recommended to maintain stability. This pragmatic safety profile contributes to its adoption in GMP-certified facilities and pilot-scale operations.

Emerging research suggests potential biomedical applications for derivatives of 1092349-03-5, particularly in targeted drug delivery systems. Such developments resonate with frequent queries about "1092349-03-5 biological activity" in academic search engines. However, detailed pharmacological data remains limited pending further clinical investigations, highlighting the compound's untapped potential in life sciences.

From a supply chain perspective, procurement of CAS 1092349-03-5 requires verification of vendor certifications due to its specialized nature. Bulk purchasers often prioritize suppliers with ISO 9001 certification and batch-to-batch consistency guarantees. The compound's pricing reflects its technical complexity, with market fluctuations tied to raw material availability and regional production capacities.

In conclusion, CAS No 1092349-03-5 exemplifies how narrowly defined chemical entities can enable broad technological innovations. Its value proposition lies at the intersection of custom synthesis, material enhancement, and process optimization—themes dominating contemporary chemical industry discourse. As research continues to uncover new applications, this compound will likely maintain its status as a subject of both commercial interest and scientific inquiry.